Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate

• IUPAC Name: ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
• InChI: InChI=1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
• InChI Key: JGPMMGZUJFVLEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC2=C(O1)C=CC(=C2)C
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate, also known as EMA, is a compound that has gained interest in scientific research due to its potential applications in various fields. This compound is a derivative of benzo[d]oxazole and has a unique structure that makes it a promising molecule for research.

Mechanism Of Action

The mechanism of action of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This inhibition leads to the anti-inflammatory and analgesic effects observed in studies.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate has anti-inflammatory and analgesic effects in animal models. It has also been shown to have insecticidal properties and can be used to control pests in agriculture. However, further studies are needed to fully understand the biochemical and physiological effects of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate.

Advantages And Limitations For Lab Experiments

One advantage of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate is its relatively simple synthesis method, which makes it easy to obtain for laboratory experiments. However, one limitation is its potential toxicity, which requires careful handling and use in laboratory experiments.

Future Directions

There are several future directions for the study of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate. One direction is the further investigation of its anti-inflammatory and analgesic properties for the development of new drugs. Another direction is the study of its insecticidal properties for use in agriculture. Additionally, Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate can be used as a building block for the synthesis of new materials with unique properties, which can be explored in materials science. Overall, Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate is a promising compound for scientific research with potential applications in various fields.

Synthesis Methods

The synthesis of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate involves the reaction of 2-aminobenzo[d]oxazole with ethyl chloroacetate in the presence of a base such as triethylamine. The reaction yields Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate as a white crystalline solid with a high yield. This method is relatively simple and efficient, making it a popular choice for the synthesis of Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate.

Scientific Research Applications

Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. In agriculture, Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate has been studied for its insecticidal properties, which can be used to control pests. In materials science, Ethyl 2-(5-methylbenzo[D]oxazol-2-YL)acetate has been used as a building block for the synthesis of new materials with unique properties.